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Compound of Interest

Compound Name: 1-Methoxy-6-nitronaphthalene

CAS No.: 31108-29-9

Cat. No.: B15344284

Get Quote

Executive Safety Summary (Emergency Card)
Do NOT dispose of this compound down the drain or in general trash. Do NOT autoclave waste

containing this compound (Explosion Risk).

Parameter Critical Action / Status

Primary Hazard
Nitro-Aromatic / Potential Mutagen. Thermal

instability at high temperatures.

Waste Stream
High-Temperature Incineration (Segregated

Organic Stream).

Incompatibilities
Strong Oxidizers, Reducing Agents, Strong

Bases (Nucleophilic substitution risk).[1]

RCRA Status
Not P/U-listed; characterize as D001 (Ignitable)

or D003 (Reactive) depending on formulation.

Spill Response
Dampen with PEG-400 or water to prevent dust;

scoop into amber glass.
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Chemical Profile & Hazard Identification
To dispose of 1-Methoxy-6-nitronaphthalene safely, you must understand its "chemical

personality."[1] It is a nitro-polycyclic aromatic hydrocarbon (nitro-PAH).

Thermal Instability: The nitro group (

) provides an internal oxidizer source. While the methoxy group (

) adds electron density to the naphthalene ring, potentially stabilizing it against some
nucleophilic attacks, the compound remains susceptible to runaway decomposition if heated
under confinement.[1]

Mutagenicity: Nitro-naphthalenes are metabolic precursors to reactive electrophiles (via

nitro-reduction). Treat this compound as a suspected carcinogen/mutagen (Category 2).

Physical State: Typically a yellow crystalline solid. Dust explosions are a risk if finely divided.

Waste Classification & Segregation Logic
Effective disposal begins at the bench. You must segregate this waste based on its physical

state and solvent matrix.[2]

Diagram 1: Waste Stream Decision Matrix
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Figure 1: Decision matrix for segregating nitro-naphthalene waste at the point of generation.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Cleanup)
Objective: Isolate the solid to prevent dust formation and shock initiation.

Container Selection: Use a wide-mouth amber glass jar with a Teflon-lined screw cap. Avoid

metal containers (risk of shock/friction).

Dampening (Optional but Recommended): If the powder is very fine/dry, add a small amount

of mineral oil or PEG-400 to wet the solid. This reduces the risk of dust explosions and

inhalation.

Labeling:

Primary Label: "Hazardous Waste - Solid."

Constituents: "1-Methoxy-6-nitronaphthalene."

Hazard Tags: "Toxic," "Mutagen," "Potential Explosive Hazard."[1]

Storage: Store in a cool, dry flammables cabinet until pickup. Do not store near oxidizers

(e.g., nitric acid) or reducing agents.[1]

Protocol B: Liquid Waste (Solutions)
Objective: Prevent precipitation and accidental polymerization.

Solvent Compatibility Check: Ensure the solvent carrier is compatible with incineration.

Preferred: Methanol, Ethanol, Acetone, Ethyl Acetate.[1]

Avoid: Ethers (unless stabilized) or solutions containing strong alkalis (NaOH/KOH), which

can cause the nitro-aromatic to polymerize or degrade exothermically.[1]

Dilution: If the concentration is
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, dilute with a compatible solvent to

to disperse thermal energy during eventual incineration.

Container: High-density polyethylene (HDPE) or Glass carboys.

Note: If using glass, secondary containment is mandatory.[1]

Venting: Use a vented cap if there is any risk of ongoing reaction, though stable solutions

should use standard sealed caps.[1]

The "Cradle-to-Grave" Disposal Workflow[1]
This workflow illustrates the chain of custody from your lab bench to the final destruction facility.

Diagram 2: Operational Disposal Logistics
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Figure 2: Logistics workflow ensuring regulatory compliance from generation to thermal

destruction.

Regulatory & Compliance Data
When filling out your institution's chemical waste manifest, use the following data. While 1-
Methoxy-6-nitronaphthalene is not explicitly P-listed or U-listed, it is regulated under general

characteristic rules.[1]
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Regulatory Body Classification / Code Rationale

US EPA (RCRA) D001 (Ignitable)
If flammable solid or in

ignitable solvent.

US EPA (RCRA) D003 (Reactive)
Use with caution: Only apply if

material is dry/shock-sensitive.

DOT (Shipping) UN 2811

Toxic solids, organic, n.o.s.[1]

(nitronaphthalene derivative).

[3][4]

DOT (Alt) UN 1325
Flammable solid, organic,

n.o.s.[1]

EU Waste Code 16 05 06*

Laboratory chemicals

consisting of dangerous

substances.

Scientific Rationale for Incineration: We mandate Rotary Kiln Incineration because nitro-

aromatics require high residence times at temperatures

to fully oxidize the nitrogen oxides (

) and break the naphthalene ring system, preventing the release of toxic unburned
hydrocarbons.

Emergency Contingencies
Spill Scenario:

Evacuate the immediate area if dust is airborne.[3]

PPE: Double nitrile gloves, N95 or P100 respirator, safety goggles.[1]

Neutralization: There is no chemical neutralizer. Physical removal is required.[5][6][7]

Action: Cover spill with wet paper towels (water or PEG) to suppress dust. Scoop into waste

container. Wash surface with soap and water; collect rinsate as hazardous waste.
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Exposure:

Skin: Wash with soap/water for 15 mins. Nitro compounds absorb transdermally—monitor for

cyanosis (blue lips/fingernails).

Eyes: Flush for 15 mins. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15344284/docs#proper-disposal-procedures-1-
methoxy-6-nitronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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